Cas no 2091091-34-6 (methyl 4-bromo-2,3-dihydro-1-benzofuran-2-carboxylate)

• Product Name: methyl 4-bromo-2,3-dihydro-1-benzofuran-2-carboxylate
• CAS No: 2091091-34-6
• MF: C₁₀H₉BrO₃
• MW: 257.080662488937
• CID: 5296702
• Update Time: 2025-10-27

methyl 4-bromo-2,3-dihydro-1-benzofuran-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-bromo-2,3-dihydro-1-benzofuran-2-carboxylate

• Inchi： 1S/C10H9BrO3/c1-13-10(12)9-5-6-7(11)3-2-4-8(6)14-9/h2-4,9H,5H2,1H3
• InChI Key： WDOCUOCBQZCPAZ-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC(Br)=C2CC1C(OC)=O

Additional information on methyl 4-bromo-2,3-dihydro-1-benzofuran-2-carboxylate

Exploring Methyl 4-Bromo-2,3-Dihydro-1-Benzofuran-2-Carboxylate (CAS 2091091-34-6): Properties, Applications, and Innovations

Methyl 4-bromo-2,3-dihydro-1-benzofuran-2-carboxylate (CAS 2091091-34-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This brominated benzofuran derivative is characterized by its unique molecular structure, combining a benzofuran core with a methyl ester functional group. The presence of the bromo substituent at the 4-position enhances its reactivity, making it a valuable intermediate in synthetic chemistry. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of bioactive molecules targeting neurological and inflammatory disorders.

In recent years, the demand for heterocyclic compounds like methyl 4-bromo-2,3-dihydro-1-benzofuran-2-carboxylate has surged due to their versatility in medicinal chemistry. The compound’s CAS 2091091-34-6 is frequently searched in academic and industrial databases, reflecting its growing relevance. A key area of interest is its role in the synthesis of small-molecule inhibitors, which are pivotal in oncology and immunology research. Additionally, its electron-rich aromatic system makes it a candidate for designing fluorescent probes used in bioimaging and diagnostics.

The synthesis of methyl 4-bromo-2,3-dihydro-1-benzofuran-2-carboxylate typically involves palladium-catalyzed cross-coupling reactions, a method widely discussed in green chemistry forums. Environmental sustainability is a hot topic, and researchers are optimizing protocols to reduce heavy metal waste in its production. Another trending application includes its use in material science, where its rigid benzofuran scaffold contributes to the development of organic semiconductors and liquid crystals for next-generation displays.

From an SEO perspective, queries such as "buy methyl 4-bromo-2,3-dihydro-1-benzofuran-2-carboxylate" or "CAS 2091091-34-6 suppliers" highlight commercial interest. However, the compound’s niche applications in catalysis and asymmetric synthesis are equally prominent in scientific literature. Its chiral center at the 2-position opens doors for enantioselective transformations, a focal point in modern organic synthesis. This aligns with the broader trend toward precision medicine and tailored therapeutics.

In conclusion, methyl 4-bromo-2,3-dihydro-1-benzofuran-2-carboxylate (CAS 2091091-34-6) exemplifies the intersection of innovation and utility in chemical research. Its multifaceted applications—from drug development to advanced materials—underscore its importance in contemporary science. As synthetic methodologies evolve, this compound is poised to play an even greater role in addressing global challenges in healthcare and technology.